Cas no 207278-87-3 (L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL)

L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCl is a synthetic sphingolipid analog with potential applications in biochemical and pharmacological research. Its structure features a phenyl group, a hexadecanoylamino chain, and a morpholino moiety, contributing to its amphiphilic properties and membrane interaction capabilities. This compound is of interest due to its role in modulating ceramide-related pathways, which are critical in cellular signaling processes such as apoptosis and inflammation. The hydrochloride salt form enhances solubility, facilitating experimental handling in aqueous systems. Researchers value this derivative for its stability and specificity in studying sphingolipid metabolism and enzyme inhibition. Its well-defined chemical properties make it suitable for mechanistic studies in lipid biochemistry.
L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL structure
207278-87-3 structure
Product Name:L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL
CAS No:207278-87-3
MF:C29H50N2O3
MW:474.718908786774
CID:4635975
PubChem ID:10277138
Update Time:2025-05-23

L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL Chemical and Physical Properties

Names and Identifiers

    • L-threo-PPMP (hydrochloride)
    • CHEBI:75131
    • (1S,threo)-PPMP
    • Q27145142
    • DA-65087
    • N-[(1S,2S)-2-hydroxy-1-(4-morpholinylmethyl)-2-phenylethyl]palmitamide
    • N-[(1S,2S)-2-hydroxy-1-(4-morpholinylmethyl)-2-phenylethyl]hexadecanamide
    • HY-115737
    • N-((1S,2S)-1-HYdroxy-3-morpholino-1-phenylpropan-2-yl)palmitamide
    • (1S,2S)-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol
    • (1S,threo)-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol
    • 207278-87-3
    • N-[(1S,2S)-1-hydroxy-3-(morpholin-4-yl)-1-phenylpropan-2-yl]hexadecanamide
    • (1S,2S)-2-hexadecanoylamino-3-morpholino-1-phenylpropan-1-ol
    • CS-0255083
    • N-[(1S,2S)-1-hydroxy-3-(morpholin-4-yl)-1-phenylpropan-2-yl]palmitamide
    • (1S,2S)-3-morpholino-2-palmitoylamino-1-phenylpropan-1-ol
    • AKOS040757243
    • (1S,2S)-PPMP
    • (S,S)-PPMP
    • N-[(1S,2S)-1-hydroxy-3-morpholin-4-yl-1-phenylpropan-2-yl]hexadecanamide
    • L-threo-1-Phenyl-2-hexadecanoylamino-3-morpholino-1-propanol*HCl
    • SCHEMBL12000799
    • (S,S)-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol
    • L-threo-PPMP
    • L-threo-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol
    • L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL
    • Inchi: 1S/C29H50N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-28(32)30-27(25-31-21-23-34-24-22-31)29(33)26-18-15-14-16-19-26/h14-16,18-19,27,29,33H,2-13,17,20-25H2,1H3,(H,30,32)/t27-,29-/m0/s1
    • InChI Key: OFBANDBMHLEMFA-YTMVLYRLSA-N
    • SMILES: O1CCN(CC1)C[C@@H]([C@H](C1C=CC=CC=1)O)NC(CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 474.38214346g/mol
  • Monoisotopic Mass: 474.38214346g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 19
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 61.8Ų

L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L933778-10mg
L-threo-PPMP
207278-87-3 ≥98%
10mg
¥3,600.00 2022-09-01
Biosynth
HIA27887-5 mg
L-Threo-ppmp
207278-87-3
5mg
$240.00 2023-01-04
Biosynth
HIA27887-10 mg
L-Threo-ppmp
207278-87-3
10mg
$384.00 2023-01-04
Biosynth
HIA27887-25 mg
L-Threo-ppmp
207278-87-3
25mg
$720.00 2023-01-04
Biosynth
HIA27887-50 mg
L-Threo-ppmp
207278-87-3
50mg
$1,152.00 2023-01-04
Biosynth
HIA27887-100 mg
L-Threo-ppmp
207278-87-3
100MG
$1,843.00 2023-01-04
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T39478-5 mg
L-threo-PPMP
207278-87-3
5mg
¥7000.00 2023-04-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L275396-10mg
L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL
207278-87-3 ≥98%
10mg
¥2754.90 2023-09-02
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T39478-5mg
L-threo-PPMP
207278-87-3
5mg
¥ 7000 2023-09-07
1PlusChem
1P00BCL6-10mg
L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL
207278-87-3 ≥98%
10mg
$482.00 2023-12-19

Additional information on L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL

L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCl: A Comprehensive Overview

The compound with CAS No. 207278-87-3, commonly referred to as L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCl, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising pharmacological profiles. In this article, we will delve into the structural characteristics, synthesis methods, and latest research findings related to this compound.

L-Threo configuration plays a pivotal role in determining the stereochemical properties of this compound. The presence of a phenyl group at position 1 and a hexadecanoylamino group at position 2 introduces significant hydrophobicity, which may influence its solubility and bioavailability. Additionally, the morpholino group at position 3 adds a cyclic ether structure, enhancing the molecule's stability and potentially improving its pharmacokinetic properties.

Recent studies have highlighted the importance of HCl counterion in stabilizing the compound's structure. The hydrochloride salt form not only enhances the compound's solubility in aqueous solutions but also facilitates its formulation into various drug delivery systems. Researchers have explored the use of this compound in drug delivery systems, where its amphiphilic nature allows for the formation of self-assembled structures such as micelles and liposomes.

The synthesis of L-THREO-1-PHENYL-2-HEXADECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCl involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the selective protection and deprotection of functional groups, nucleophilic substitution reactions, and stereo-specific reductions. The use of chiral resolving agents ensures the high enantiomeric purity of the final product, which is critical for its pharmacological applications.

Emerging research has focused on the pharmacological properties of this compound. Preclinical studies have demonstrated its potential as a neuroprotective agent, with promising results in animal models of neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate key signaling pathways involved in neuronal survival and synaptic plasticity has been extensively investigated.

In addition to its therapeutic potential, this compound has shown promise in biotechnology applications. Its ability to form stable complexes with various biomolecules makes it a valuable tool in drug design and protein engineering. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with target proteins, further accelerating its development as a therapeutic candidate.

The environmental impact of this compound has also been a topic of interest. Studies on its biodegradation kinetics reveal that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This makes it an eco-friendly choice for industrial applications.

In conclusion, L-THEO-CAS No 207278873 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, coupled with advancements in synthetic methodologies and pharmacological research, position it as a key player in future drug development and biotechnological innovations.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.